Cas no 62960-73-0 (9H-Purin-6-amine,9-a-D-mannofuranosyl-)

• Product Name: 9H-Purin-6-amine,9-a-D-mannofuranosyl-
• CAS No: 62960-73-0
• MF: C₁₁H₁₅N₅O₅
• MW: 297.267301797867
• CID: 528973
• PubChem ID: 234217
• Update Time: 2025-04-19

9H-Purin-6-amine,9-a-D-mannofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,9-a-D-mannofuranosyl-
• tetraethyl ethene-1,1,2,2-tetracarboxylate
• AC1LQDHT
• Ambcb6273058
• BIM-0047722.P001
• CBMicro_047685

• Inchi： 1S/C11H15N5O5/c12-9-5-10(14-2-13-9)16(3-15-5)11-7(20)6(19)8(21-11)4(18)1-17/h2-4,6-8,11,17-20H,1H2,(H2,12,13,14)
• InChI Key： JNSNEXAWGVQGPR-UHFFFAOYSA-N
• SMILES： O1C(C(C(C1C(CO)O)O)O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 316.1158
• Monoisotopic Mass: 297.10731860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 160Ų

Experimental Properties

• PSA: 105.2
• LogP: -2.03790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives